Journal Name:Journal of Superhard Materials
Journal ISSN:1063-4576
IF:0.903
Journal Website:http://www.springer.com/chemistry/physical+chemistry/journal/11961
Year of Origin:0
Publisher:Pleiades Publishing
Number of Articles Per Year:55
Publishing Cycle:Bimonthly
OA or Not:Not
Performance Evaluation and Estimation of Energy Measures of Grid-Connected PV Module
Journal of Superhard Materials ( IF 0.903 ) Pub Date: 2022-09-28 , DOI: 10.1155/2022/7228470
In this paper, the effectiveness of two grid-connected photovoltaic (PV) techniques up of copper indium selenium (CIS) and monocrystalline silicon (m-Si) arrays has been examined. In order to determine whether the technology is suitable for the actual winter and summer climatic conditions in Thoothukudi, Tamil Nadu, the observed and calculated performances have been compared. The final yield, photovoltaic (PV) effectiveness, array yield, performance ratio, and capacity utilisation factor seem to be the variables used to evaluate performance. Using recorded meteorological data at the selected location, PVsyst software predicts both PV systems’ year-round performances. These predictions are then contrasted to the outcomes of the actual measurements. The outcome showed that with a maximal observed performance ratio, both PV systems function marginally better in the winters than those in the summers. The performance indicators of the PV mechanisms are contrary with those of other PV systems with comparable capacities that are located in different places.
Detail
Performance Analysis of Solar Still by Using Octagonal-Pyramid Shape in the Solar Desalination Techniques
Journal of Superhard Materials ( IF 0.903 ) Pub Date: 2023-03-17 , DOI: 10.1155/2023/4705193
This research work explored and compared the experimental performance of a solar still having novel octagonal-pyramid shape with a single slope solar still. It is found that the novel still provides twice distillation compared with conventional still. The experiments also evaluated the desalination productivity of octagonal-pyramid solar still by varying the depth of saline water inside the basin and angle of inclination of glass cover. It is observed that the optimum condition for high distillation is obtained when depth of water inside the basin is 5 cm with angle of inclination of glass cover which is 30°. Four types of water, i.e., underground borewell water, sea water, leather industry effluent, and plastic industry effluent were also used to see the effect on distillation. Results showed that underground borewell water provides high distillation due to low density. Furthermore, the performance of the octagonal-pyramid solar still is enhanced by adding different latent heat and sensible heat materials in the octagonal-pyramid solar still. Hence, the addition of brick to the octagonal-pyramid still yields the highest productivity compared to incorporation of paraffin wax. Hence, it can be concluded that the octagonal design of the solar still has shown an increased productivity when compared to a single slope solar still (conventional still) under all the conditions.
Detail
Scaled Conjugate Gradient Artificial Neural Network-Based Ripple Current Correlation MPPT Algorithms for PV System
Journal of Superhard Materials ( IF 0.903 ) Pub Date: 2023-06-21 , DOI: 10.1155/2023/8891052
This article proposes a hybrid scheme of maximum power point tracking (MPPT) based on artificial neural network (ANN) and ripple current correlation (RCC). ANN model is established using the data generated through RCC MPPT. Scaled conjugate gradient ANN is applied to gauge the performance improvement. The proposed scheme is validated through simulations. For this, the proposed system is applied to three different environmental scenarios which are standard testing condition of a PV module, under variable irradiance condition, and variable temperature condition. It is established that the proposed system is well capable of tracking the maximum power point under various test conditions.
Detail
New Approach to Fast and Hyperstable State Observers for Stochastic and Complex Systems
Journal of Superhard Materials ( IF 0.903 ) Pub Date: 2022-11-15 , DOI: 10.1155/2022/2433066
This paper is concerned with the fast state observer for a class of continuous-time linear systems with unknown bounded parameters and sufficiently slowly time varying which satisfy the usual assumptions of conventional state observer for time-invariant plants. A less conservative approach based on hyperstability analysis is proposed to deal with the tracking error involved in Popov’s inequality. Sufficient conditions that ensure the asymptotic stability of the closed-loop system are established and formulated in term of a nonlinear part which is designed with appropriate proportional and derivative gains. This observer included the derivative of the estimation error. The results obtained are satisfactory and less conservative than the Lyapunov stability analysis for the estimation error dynamic system. Also, it is showed that with a good choice of Proportional-Derivative (PD) gains, it is possible to reduce in this case to zero, the estimation error on the one hand, and on the other hand to reduce it to small residues in an asymptotic way. Finally, a numerical example of a lateral motion of CESSNA 182 aircraft system is presented to reconstruct the sideslip angle and the roll angle, respectively, and to highlight the efficiency of the approach that has been developed.
Detail
A Firefly Algorithm and Elite Ant System-Trained Elman Neural Network for MPPT Algorithm of PV Array
Journal of Superhard Materials ( IF 0.903 ) Pub Date: 2022-11-08 , DOI: 10.1155/2022/5700570
This article proposes a novel MPPT algorithm based on the firefly algorithm and elite ant system-trained Elman neural network (FA-EAS-ElmanNN). First, the position of fireflies is randomly initialized by the firefly algorithm (FA), meanwhile the firefly individuals with higher attractiveness degree value are selected as the optimal solution. Second, the extra pheromones are artificially released to boost the positive feedback effect and convergence rate of the elite ant system (EAS). Third, the weight and threshold of the Elman neural network (ElmanNN) are updated by the FA and EAS. Also, the trained ElamnNN is employed to acquire the maximum voltage of the photovoltaic (PV) array. At last, the PID controller and PWM technology are adapted to regulate the switch time of the boost converter. Furthermore, MATLAB/Simulink is adopted to acquire the datasets of irradiance, temperature, and maximum voltage and validate the reliability and superiority of the proposed algorithm under complex atmospheric conditions. The tracking characteristic, response speed, and efficiency of the proposed MPPT algorithm are contrasted with the particle swarm optimization (PSO), ant colony optimization (ACO), ACO-artificial neural network (ACO-ANN), and PSO-RBF neural network (PSO-RBNFNN) algorithm via simulation. The efficiency of the FA-EAS-ElmanNN algorithm is 99.73%, compared with the ACO-ANN, PSO-RBFNN, PSO, and ACO algorithm, which is increased by 0.49%, 0.58%, 1.2% %, and 1.5%, respectively. Additionally, the experimental setup is built to demonstrate the tracking characteristic of the proposed MPPT algorithm.
Detail
A Hybrid Energy Storage System Strategy for Smoothing Photovoltaic Power Fluctuation Based on Improved HHO-VMD
Journal of Superhard Materials ( IF 0.903 ) Pub Date: 2023-04-04 , DOI: 10.1155/2023/9633843
To solve the problems of large fluctuation of photovoltaic output power affecting the safe operation of the power grid, a hybrid energy storage capacity configuration strategy based on the improved Harris hawks optimization algorithm optimizing variational mode decomposition (IHHO-VMD) is proposed. In this strategy, the improved Harris hawk optimization algorithm is used to adaptively select and in VMD parameters and decompose the photovoltaic output power and distinguish between correlated and uncorrelated modes. Similarly, the moving average method (MA) is used to extract the continuous component signal in the uncorrelated mode, and it is reconstructed with the related mode as the grid-connected power that meets the national standard. The hybrid energy storage system (HESS) is used to stabilize the fluctuation component signal. The minimum annual configuration cost of the energy storage system is established as the objective function. The simulation results show that the improved algorithm reduces the cost of the hybrid energy storage system by 6.15% compared with the original algorithm, suppresses the power fluctuation, and improves the economy and stability of the system.
Detail
A New Hybrid MPPT Based on Incremental Conductance-Integral Backstepping Controller Applied to a PV System under Fast-Changing Operating Conditions
Journal of Superhard Materials ( IF 0.903 ) Pub Date: 2023-02-15 , DOI: 10.1155/2023/9931481
Maximum power point tracking (MPPT) is becoming more and more important in the optimization of photovoltaic systems. Several MPPT algorithms and nonlinear controllers have been developed for improving the energy yield of PV systems. On the one hand, most of the conventional algorithms such as the incremental conductance (INC) demonstrate a good affinity for the maximum power point (MPP) but often fail to ensure acceptable stability and robustness of the PV system against fast-changing operating conditions. On the other hand, the MPPT nonlinear controllers can palliate the robust limitations of the algorithms. However, most of these controllers rely on expensive solar irradiance measurement systems or complex and relatively less accurate methods to seek the maximum power voltage. In this paper, we propose a new hybrid MPPT based on the incremental conductance algorithm and the integral backstepping controller. The hybrid scheme exploits the benefits of the INC algorithm in seeking the maximum power voltage and feeds a nonlinear integral backstepping controller whose stability was ensured by the Lyapunov theory. Therefore, in terms of characteristics, the overall system is a blend of the MPP-seeking potential of the INC and the nonlinear and robust potentials of the integral backstepping controller (IBSC). It was noted that the hybrid system successfully palliates the conventional limitations of the isolated INC and relieves the PV system from the expensive burden of solar irradiance measurement. The proposed hybrid system increased the operational efficiency of the PV system to 99.94% and was found better than the INC MPPT algorithm and 8 other recently published MPPT methods. An extended validation under experimental environmental conditions showed that the hybrid system is approximately four times faster than the INC in tracking the maximum power with better energy yield than the latter.
Detail
Multicluster Analysis and Design of Hybrid Wireless Sensor Networks Using Solar Energy
Journal of Superhard Materials ( IF 0.903 ) Pub Date: 2022-10-11 , DOI: 10.1155/2022/1164613
A wireless touch network is a distributed, self-organizing network of multiple sensors and actuators in combination with multiple sensors and a radio channel. Also, the security area of such a network can be several meters to several meters. The main difference between wireless sensor networks from traditional computer and telephone networks is the lack of a fixed infrastructure owned by a specific operator or provider. Each user terminal in a touch network is capable of acting as a terminal device only. Despite the long history of sensor networks, the concept of building a sensor network is not finally imposed and expressed in some software and hardware (platform) solutions. In this paper, the design and analysis of multicluster model of the sensor nodes in wireless sensor network with the help of solar energy. This proposed model provides the required energy to transmit the information between two end nodes in different cluster. The communication between the end to end clusters was increased based on this design. The implementation of sensory networks at the current stage depends largely on the specific needs of the industrial problem. The architecture, software, and hardware implementation technology is at an intensive development stage, attracting the attention of developers looking for a technological niche of future makers.
Detail
Performance Analysis of a Relift Luo Converter-Derived Dual-Output DC to DC Converter for Microgrid Applications
Journal of Superhard Materials ( IF 0.903 ) Pub Date: 2022-11-04 , DOI: 10.1155/2022/8093589
A microgrid typically maintains multiple voltage bus bars with AC or DC or both. The various subsystems participating in the microgrid are connected to the appropriate voltage bus bars. Renewable energy sources like the wind energy or the solar photovoltaic energy may also be integrated to the microgrid. A battery-based energy storage system is also usually required. In this work, a dual-output DC to DC converter derived from the double lift or the relift Luo converter is proposed and validated. The proposed system uses a solar photovoltaic source and delivers a high-voltage DC output to deliver power to the high-voltage DC bus bar. A battery of medium voltage is connected across the second output of the dual-output converter. The proposed idea is validated using modeling and simulations in the MATLAB Simulink environment and an experimental prototype.
Detail
Controlled Crystallinity of TiO2 Layers Grown by Atmospheric Pressure Spatial Atomic Layer Deposition and their Impact on Perovskite Solar Cell Efficiency
Journal of Superhard Materials ( IF 0.903 ) Pub Date: 2022-09-30 , DOI: 10.1155/2022/1172871
Atmospheric Pressure Spatial Atomic Layer Deposition (AP-SALD) is an upcoming deposition technique suitable for a variety of materials and combines the benefits of a regular atomic layer deposition with a significantly increased deposition rate at ambient conditions. In this work, amorphous and anatase TiO2 layers are fabricated by AP-SALD via systematic variation of process conditions such as temperature, reactant (H2O and O3), and posttreatment. The formed layers are characterized for their structural and optoelectronic properties and utilized as a hole-blocking layer in hybrid perovskite solar cells. It is found that TiO2 layers fabricated at elevated deposition temperatures possess strong anatase character but expose an unfavorable interface to the perovskite layer, promoting recombination and lowering the shunt resistance and open circuit voltage of the solar cells. Therefore, the interface is essential for efficient charge extraction, which can be significantly improved by controlling the process parameters.
Detail
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
工程技术4区 MATERIALS SCIENCE, MULTIDISCIPLINARY 材料科学:综合4区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
45.00 13 Science Citation Index Expanded Not
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https://www.springer.com/chemistry/physical+chemistry/journal/11961